tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate
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Overview
Description
tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate is a chemical compound with the molecular formula C12H24N2O3 and a molecular weight of 244.33 g/mol . It is known for its applications in various fields, including chemistry, biology, and medicine.
Preparation Methods
The synthesis of tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate typically involves the reaction of tert-butyl carbamate with 3-hydroxypiperidine in the presence of a suitable catalyst . The reaction conditions often include a temperature range of 20-30°C and a reaction time of 12-24 hours. Industrial production methods may involve scaling up this reaction using continuous flow reactors to ensure consistent product quality and yield .
Chemical Reactions Analysis
tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate undergoes various chemical reactions, including:
Substitution: Substitution reactions can occur in the presence of nucleophiles or electrophiles, leading to the formation of substituted products.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, methanol, and reaction temperatures ranging from -10°C to 50°C . Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate has several scientific research applications:
Mechanism of Action
The mechanism of action of tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate involves its interaction with specific molecular targets, such as enzymes and receptors . The compound binds to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, and gene expression .
Comparison with Similar Compounds
tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate can be compared with similar compounds such as:
tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]carbamate: This compound has a similar structure but lacks the N-methyl group.
tert-butyl 2,6-dioxopiperidin-3-ylcarbamate: This compound has a different functional group at the piperidine ring.
The uniqueness of this compound lies in its specific functional groups and their arrangement, which contribute to its distinct chemical and biological properties .
Properties
Molecular Formula |
C12H24N2O3 |
---|---|
Molecular Weight |
244.33 g/mol |
IUPAC Name |
tert-butyl N-[(3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate |
InChI |
InChI=1S/C12H24N2O3/c1-11(2,3)17-10(15)14(4)9-12(16)6-5-7-13-8-12/h13,16H,5-9H2,1-4H3 |
InChI Key |
PLZOZVAVHHJMPT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CC1(CCCNC1)O |
Origin of Product |
United States |
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